Cas no 2171339-44-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171339-44-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6232190
• PubChem ID: 165734332
• Update Time: 2025-06-12

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methylpiperidine-2-carboxylic acid
• 2171339-44-7
• EN300-1574095

• Inchi： 1S/C27H32N2O5/c1-3-18(16-24(30)29-15-9-8-14-27(29,2)25(31)32)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)/t18-,27?/m1/s1
• InChI Key： TZENHCQLJPEMDQ-XZATXCMXSA-N
• SMILES： OC(C1(C)CCCCN1C(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2171339-44-7)

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2171339-44-7) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylpiperidine-2-carboxylic acid backbone, makes it invaluable for constructing complex peptide chains. Researchers and pharmaceutical developers frequently employ this compound due to its stability, reactivity, and compatibility with solid-phase peptide synthesis (SPPS) methodologies.

In recent years, the demand for Fmoc-protected amino acids and derivatives like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid has surged, driven by advancements in peptide-based therapeutics and drug discovery. This compound is particularly relevant in the development of targeted drug delivery systems and bioconjugation strategies, addressing modern challenges in personalized medicine. Its chiral purity (3R configuration) ensures high selectivity in reactions, a critical factor for achieving desired pharmacological outcomes.

The CAS No. 2171339-44-7 compound is also notable for its role in proteomics research, where it aids in the study of protein-protein interactions and enzyme mechanisms. With the rise of AI-driven drug design and computational chemistry, molecular building blocks like this are increasingly optimized in silico before laboratory synthesis. This aligns with industry trends toward green chemistry and reduced experimental waste, as researchers prioritize efficiency and sustainability.

Another key application of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid lies in biomaterials engineering. Its incorporation into hydrogels and polymer matrices enhances biocompatibility, making it suitable for tissue engineering scaffolds and medical device coatings. Such innovations respond to growing interest in regenerative medicine and bioactive materials, topics frequently searched in academic and industrial databases.

Quality control and analytical characterization of this compound involve advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the integrity of the Fmoc group and the stereochemical purity of the 2-methylpiperidine moiety, which are essential for reproducible results in downstream applications. Suppliers and manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of GMP-compliant production.

As the scientific community explores next-generation therapeutics, compounds like CAS No. 2171339-44-7 will remain pivotal. Their versatility bridges gaps between small-molecule drugs and biologics, offering hybrid solutions for diseases with complex mechanisms. Future research may focus on optimizing its solubility and bioavailability, addressing common queries about peptide drug formulation challenges in online forums and publications.

In summary, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-2-carboxylic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its multifaceted applications—from peptide synthesis to material science—underscore its importance in both academic and industrial settings. By staying abreast of trends like AI-assisted molecular design and sustainable chemistry, researchers can unlock further potential for this remarkable compound.